Cas no 2680816-70-8 (2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is a specialized organic compound featuring a 2-methylbenzyl group and a prop-2-en-1-yloxycarbonylamino moiety attached to a propanoic acid backbone. This structure confers versatility in synthetic applications, particularly in peptide coupling and polymer chemistry, due to its reactive carboxyl and allyloxycarbonyl-protected amino groups. The compound’s stability under mild conditions and compatibility with selective deprotection strategies make it valuable for controlled functionalization in organic synthesis. Its design allows for further derivatization, supporting the development of tailored intermediates for pharmaceuticals or advanced materials. The presence of both hydrophobic and reactive functionalities enhances its utility in multi-step synthetic pathways.
2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid structure
2680816-70-8 structure
Product Name:2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
CAS No:2680816-70-8
MF:C15H19NO4
MW:277.3156645298
CID:6318633
PubChem ID:165917513
Update Time:2025-08-05

2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680816-70-8
    • EN300-28285164
    • 2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • Inchi: 1S/C15H19NO4/c1-3-8-20-15(19)16-10-13(14(17)18)9-12-7-5-4-6-11(12)2/h3-7,13H,1,8-10H2,2H3,(H,16,19)(H,17,18)
    • InChI Key: AJIHPVRWDMLMCG-UHFFFAOYSA-N
    • SMILES: OC(C(CNC(=O)OCC=C)CC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 277.13140809g/mol
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6Ų

2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28285164-0.05g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
0.05g
$1020.0 2023-05-25
Enamine
EN300-28285164-0.1g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
0.1g
$1068.0 2023-05-25
Enamine
EN300-28285164-0.25g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
0.25g
$1117.0 2023-05-25
Enamine
EN300-28285164-0.5g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
0.5g
$1165.0 2023-05-25
Enamine
EN300-28285164-1.0g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
1g
$1214.0 2023-05-25
Enamine
EN300-28285164-2.5g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
2.5g
$2379.0 2023-05-25
Enamine
EN300-28285164-5.0g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
5g
$3520.0 2023-05-25
Enamine
EN300-28285164-10.0g
2-[(2-methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2680816-70-8
10g
$5221.0 2023-05-25

Additional information on 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Research Brief on 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680816-70-8)

The compound 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680816-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, biochemical properties, and possible pharmacological activities, making it a subject of interest for researchers aiming to explore new chemical entities with therapeutic potential.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex molecules. The presence of both a carboxylic acid and a carbamate functional group in its structure allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. Recent publications have highlighted its use in the development of protease inhibitors and other enzyme-targeting drugs, where its structural motifs are critical for binding affinity and selectivity.

In addition to its synthetic utility, preliminary studies have explored the biological activity of 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid itself. Some research suggests that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways, although further validation is required to confirm these findings. The compound's potential as a scaffold for anti-inflammatory or immunomodulatory agents is currently under investigation, with several research groups actively working on optimizing its structure for enhanced efficacy and reduced toxicity.

The latest advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated a deeper understanding of this compound's physicochemical properties. These tools have been instrumental in characterizing its stability, solubility, and reactivity under various conditions, which are critical parameters for its potential application in drug formulation. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the design of derivatives with improved pharmacological profiles.

Despite the promising aspects of this compound, challenges remain in its broader application. Issues such as scalability of synthesis, bioavailability, and metabolic stability need to be addressed to fully realize its potential in pharmaceutical development. Collaborative efforts between academic and industrial researchers are expected to play a pivotal role in overcoming these hurdles, with ongoing studies aiming to bridge the gap between laboratory-scale findings and clinical applications.

In conclusion, 2-[(2-Methylphenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2680816-70-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and emerging biological activities make it a compelling subject for further research. As the scientific community continues to explore its potential, this compound may pave the way for the development of new therapeutic agents targeting a range of diseases.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd